Cas no 724787-35-3 (tert-butyl N-[(3S,4R)-3-hydroxypiperidin-4-yl]carbamate)

• Product Name: tert-butyl N-[(3S,4R)-3-hydroxypiperidin-4-yl]carbamate
• CAS No: 724787-35-3
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD18831526
• CID: 558709
• Update Time: 2025-10-31

tert-butyl N-[(3S,4R)-3-hydroxypiperidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(3S,4R)-3-hydroxy-4-piperidinyl]-, 1,1-dimethylethyl ester
• Carbamic acid, [(3S,4R)-3-hydroxy-4-piperidinyl]-, 1,1-dimethylethyl ester
• Carbamic acid, [(3S,4R)-3-hydroxy-4-piperidinyl]-, 1,1-dimethylethyl ester (9CI)
• (3S,4R)-(3-Hydroxypiperidin-4-yl)carbamicacid tert-butyl ester
• (3S,4R)-(3-Hydroxy-piperidin-4-yl)-carbamic acid tert-butyl ester
• tert-butyl N-[(3S,4R)-3-hydroxypiperidin-4-yl]carbamate

• MDL： MFCD18831526
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-7-4-5-11-6-8(7)13/h7-8,11,13H,4-6H2,1-3H3,(H,12,14)/t7-,8+/m1/s1
• InChI Key： MLTCALYMVICSBJ-SFYZADRCSA-N
• SMILES： O[C@H]1CNCC[C@H]1NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-[(3S,4R)-3-hydroxypiperidin-4-yl]carbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-[(3S,4R)-3-hydroxypiperidin-4-yl]carbamate (CAS: 724787-35-3)

The compound tert-butyl N-[(3S,4R)-3-hydroxypiperidin-4-yl]carbamate (CAS: 724787-35-3) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug development. This chiral piperidine derivative serves as a key intermediate in the synthesis of various biologically active molecules, including protease inhibitors, kinase inhibitors, and other therapeutic agents. Recent studies have focused on optimizing its synthetic routes, exploring its pharmacological properties, and investigating its potential as a building block for novel drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic pathway for 724787-35-3, achieving a 78% yield with excellent enantiomeric purity (>99% ee) through asymmetric hydrogenation of a corresponding enamide precursor. This advancement addresses previous challenges in large-scale production while maintaining the stereochemical integrity crucial for biological activity. The researchers also highlighted the compound's stability under various pH conditions, making it suitable for diverse pharmaceutical formulations.

In the context of drug discovery, several research groups have utilized 724787-35-3 as a scaffold for developing new antiviral agents. A notable 2024 publication in ACS Infectious Diseases reported its incorporation into novel HIV-1 protease inhibitors, where the (3S,4R) stereochemistry proved critical for binding affinity. Molecular docking studies revealed that the hydroxyl group at position 3 forms essential hydrogen bonds with the protease active site, while the carbamate moiety contributes to improved metabolic stability.

Recent pharmacokinetic studies have shed light on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of derivatives containing this structural motif. Data presented at the 2024 American Chemical Society National Meeting indicated that the tert-butyl carbamate group significantly enhances blood-brain barrier penetration compared to other N-protecting groups, opening new possibilities for central nervous system-targeted therapeutics. This finding has spurred interest in applying 724787-35-3 to neurological drug development programs.

Emerging applications in radiopharmaceuticals have also been reported. A 2024 study in Nuclear Medicine and Biology described the successful labeling of 724787-35-3 derivatives with fluorine-18 for PET imaging applications. The researchers noted that the hydroxyl group provides an ideal site for radiofluorination while maintaining the compound's in vivo stability, suggesting potential for diagnostic imaging of neurological disorders and certain cancers.

From a safety perspective, recent toxicological evaluations (2023-2024) have confirmed the favorable profile of this intermediate. Acute toxicity studies in rodent models showed no significant adverse effects at pharmacologically relevant doses, and genotoxicity assays were negative. These findings support its continued use in pharmaceutical manufacturing and further clinical development of derived compounds.

Looking forward, the unique stereochemical features and synthetic accessibility of tert-butyl N-[(3S,4R)-3-hydroxypiperidin-4-yl]carbamate position it as a valuable tool in asymmetric synthesis and drug discovery. Current research directions include exploring its use in fragment-based drug design and as a chiral auxiliary in catalytic reactions. The compound's versatility across multiple therapeutic areas ensures it will remain an important focus of chemical biology research in the coming years.